Cas no 34733-52-3 (1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)-)

• Product Name: 1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)-
• CAS No: 34733-52-3
• MF: C₂₈H₂₂O₂
• MW: 390.473087787628
• CID: 1464464
• PubChem ID: 602367
• Update Time: 2025-04-20

1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione, 1,4-bis([1,1'-biphenyl]-4-yl)-
• 1,4-bis(4-phenylphenyl)butane-1,4-dione
• OESAOMYQHLMUEL-UHFFFAOYSA-N
• 1,4-Di[1,1'-biphenyl]-4-yl-1,4-butanedione #
• 1,4-Dibiphenyl-4-yl-butane-1,4-dione
• 34733-52-3
• DTXSID90345174

• Inchi： 1S/C28H22O2/c29-27(25-15-11-23(12-16-25)21-7-3-1-4-8-21)19-20-28(30)26-17-13-24(14-18-26)22-9-5-2-6-10-22/h1-18H,19-20H2
• InChI Key： OESAOMYQHLMUEL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC=CC=2)=CC=1)CCC(C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 390.16206
• Monoisotopic Mass: 390.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14